Cas no 10548-83-1 (1-(3',4'-Dimethoxyphenyl)-1-propanol)

• Product Name: 1-(3',4'-Dimethoxyphenyl)-1-propanol
• CAS No: 10548-83-1
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• MDL: MFCD01117649
• CID: 118681
• PubChem ID: 2858607
• Update Time: 2025-06-08

1-(3',4'-Dimethoxyphenyl)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethoxyphenyl)propan-1-ol
• 1-(3´,4´-Dimethoxyphenyl)-1-propanol
• 1-(3',4'-Dimethoxyphenyl)-1-propanol
• 1-(3?,4?-Dimethoxyphenyl)-1-propanol
• Benzenemethanol, a-ethyl-3,4-dimethoxy-
• 1-Veratryl Propanol
• Ethylveratrylcarbinol
• α-Ethylveratryl Alcohol
• α-Ethyl-3,4-diMethoxybenzyl Alcohol
• SB84620
• alpha-Ethyl-3,4-dimethoxybenzyl Alcohol
• 1-(3,4-Dimethoxyphenyl)-1-propanol
• Y14602
• AKOS008968667
• NMYXSFKGIICIIM-UHFFFAOYSA-N
• SCHEMBL6055371
• 1-(3,4-dimethoxyphenyl)propanol
• 10548-83-1
• Cambridge id 5654626
• CHEMBL454239
• alpha-ethylveratryl alcohol
• DTXSID90386305
• MFCD01117649
• FT-0667375
• CS-0335503
• DB-258740
• alpha-Ethyl-3,4-dimethoxybenzyl Alcohol; alpha-Ethylveratryl Alcohol; Ethylveratrylcarbinol; 1-Veratryl Propanol;

• MDL： MFCD01117649
• Inchi： 1S/C11H16O3/c1-4-9(12)8-5-6-10(13-2)11(7-8)14-3/h5-7,9,12H,4H2,1-3H3
• InChI Key： NMYXSFKGIICIIM-UHFFFAOYSA-N
• SMILES： OC(CC)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 196.11000
• Monoisotopic Mass: 196.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Density: 1.06
• Boiling Point: 300.6°C at 760 mmHg
• Flash Point: 135.6°C
• Refractive Index: 1.509
• PSA: 38.69000
• LogP: 2.14720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 1-(3',4'-Dimethoxyphenyl)-1-propanol

Professional Introduction to 1-(3',4'-Dimethoxyphenyl)-1-propanol (CAS No. 10548-83-1)

1-(3',4'-Dimethoxyphenyl)-1-propanol, a compound with the chemical identifier CAS No. 10548-83-1, is a molecule of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its aromatic ring substituted with methoxy groups and an aliphatic side chain, has garnered attention due to its structural versatility and potential biological activities. The presence of both electron-donating methoxy groups and a hydroxyl functional group on the aromatic ring imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel chemical entities.

The structural motif of 1-(3',4'-Dimethoxyphenyl)-1-propanol is reminiscent of many naturally occurring lignans and their derivatives, which are known for their diverse pharmacological effects. The dimethoxyphenyl moiety, in particular, is a common structural feature found in several bioactive compounds, including some that exhibit potent antioxidant, anti-inflammatory, and even anticancer properties. This structural similarity suggests that 1-(3',4'-Dimethoxyphenyl)-1-propanol may possess similar biological activities, although this remains to be fully elucidated through rigorous in vitro and in vivo studies.

In recent years, there has been a surge in interest regarding the development of molecules that can modulate central nervous system (CNS) function. The aromatic ring in 1-(3',4'-Dimethoxyphenyl)-1-propanol can serve as a pharmacophore for designing compounds that interact with specific neurotransmitter receptors or enzymes involved in neuroprotection and neurodegeneration. For instance, analogs of this compound have been explored as potential candidates for treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The hydroxyl group on the propanol side chain further enhances its potential as a bioactive molecule by allowing for further functionalization via esterification or etherification reactions.

The synthesis of 1-(3',4'-Dimethoxyphenyl)-1-propanol involves multi-step organic transformations that highlight the compound's synthetic utility. One common synthetic route involves the reaction of 3,4-dimethoxybenzaldehyde with propene oxide under basic conditions, followed by reduction to yield the desired alcohol. This method leverages the reactivity of aldehydes with epoxides to form secondary alcohols, a strategy that has been widely used in the synthesis of complex natural products and pharmaceutical intermediates.

Recent advances in computational chemistry have also contributed to the understanding of the molecular interactions of 1-(3',4'-Dimethoxyphenyl)-1-propanol. Molecular docking studies have shown that this compound can bind to various protein targets with high affinity, suggesting its potential as a lead compound for drug discovery. For example, simulations have indicated that it may interact with enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. These findings underscore the importance of computational tools in predicting the biological activity of novel molecules before undertaking costly experimental validations.

The pharmacokinetic properties of 1-(3',4'-Dimethoxyphenyl)-1-propanol are also an area of active investigation. Studies using computational models have predicted that this compound may exhibit favorable oral bioavailability and metabolic stability, making it a promising candidate for further development into an oral therapeutic agent. Additionally, its solubility profile suggests that it may be suitable for formulation into various dosage forms, including tablets and capsules.

In conclusion, 1-(3',4'-Dimethoxyphenyl)-1-propanol (CAS No. 10548-83-1) is a structurally interesting compound with potential applications in pharmaceutical research and drug development. Its unique combination of functional groups makes it a versatile scaffold for designing molecules with diverse biological activities. As research continues to uncover new synthetic methodologies and computational tools for drug discovery, compounds like 1-(3',4'-Dimethoxyphenyl)-1-propanol are likely to play an increasingly important role in the development of novel therapeutics.